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Compound of Interest

Compound Name: 5-Nitro-1H-indazole-3-carbonitrile

Cat. No.: B1632264

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the known safety and handling precautions for 5-
Nitro-1H-indazole-3-carbonitrile. It is intended to equip laboratory personnel with the
necessary information to handle this compound responsibly, minimizing exposure risks and
ensuring a safe research environment. The information herein is compiled from available safety
data for structurally related compounds and general principles of chemical safety.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 5-Nitro-1H-indazole-3-carbonitrile is not readily
available, data for the closely related compound, 5-Nitro-1H-indazole, provides a strong basis
for preliminary hazard assessment. The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals provides the following classifications for 5-Nitro-1H-indazole, which
should be considered as potential hazards for 5-Nitro-1H-indazole-3-carbonitrile until specific
data becomes available.

Table 1: GHS Hazard Classifications for 5-Nitro-1H-indazole[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure; Respiratory 3 o
o irritation
Tract Irritation

It is crucial to handle 5-Nitro-1H-indazole-3-carbonitrile as a compound with these potential
hazards. One supplier notes that this compound has "high toxicity," further emphasizing the

need for caution.

Physical and Chemical Properties

Limited specific data for 5-Nitro-1H-indazole-3-carbonitrile is available. The following table

summarizes known properties.

Table 2: Physical and Chemical Properties of 5-Nitro-1H-indazole-3-carbonitrile

Property Value Source
Molecular Formula CsHaN4O2 [2]
Molecular Weight 188.146 g/mol [2]
Appearance Data not available

Purity 295.0% [2]

Safe Handling and Storage

Adherence to standard laboratory safety protocols is paramount when working with 5-Nitro-1H-
indazole-3-carbonitrile. The following procedures are recommended based on the handling of

similarly hazardous chemical compounds.
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Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

) ] Chemically resistant gloves (e.qg., nitrile rubber),
Skin Protection
a lab coat, and closed-toe shoes.

Use in a well-ventilated area, preferably a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ] ]
a NIOSH-approved respirator with an

appropriate cartridge is necessary.

Engineering Controls

Engineering controls are the most effective means of minimizing exposure.

o Ventilation: All work with 5-Nitro-1H-indazole-3-carbonitrile should be conducted in a
properly functioning chemical fume hood.

o Eyewash Stations and Safety Showers: These should be readily accessible in the immediate
work area.

Handling Procedures

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage
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o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.
Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 4: First-Aid Measures

Exposure Route First-Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek
immediate medical attention.

Experimental Protocol: Thermal Stability
Assessment (lllustrative)

Given the nitro functional group, assessing thermal stability is a critical safety experiment. The
following is a generalized protocol for Differential Scanning Calorimetry (DSC), a common
technique for this purpose.
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Objective: To determine the decomposition temperature and energy release of 5-Nitro-1H-
indazole-3-carbonitrile.

Materials:

5-Nitro-1H-indazole-3-carbonitrile

Differential Scanning Calorimeter (DSC)

Hermetically sealed aluminum pans

Inert gas (e.g., Nitrogen)
Procedure:

o Accurately weigh 1-3 mg of 5-Nitro-1H-indazole-3-carbonitrile into a hermetically sealed
aluminum DSC pan.

e Place the sample pan and a reference pan (empty, sealed pan) into the DSC cell.
o Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

e Heat the sample at a controlled rate (e.g., 10 °C/min) over a specified temperature range
(e.g., 25 °C to 400 °C).

e Record the heat flow as a function of temperature.

» Analyze the resulting thermogram to identify the onset temperature of any exothermic
decomposition and to calculate the energy released.

Visualizing Safety Workflows and Hazard
Relationships

The following diagrams, generated using Graphviz, illustrate key safety concepts for handling
5-Nitro-1H-indazole-3-carbonitrile.
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Caption: Safe handling workflow for 5-Nitro-1H-indazole-3-carbonitrile.
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Caption: Relationship between hazards and exposure routes.

Conclusion

While specific toxicological data for 5-Nitro-1H-indazole-3-carbonitrile is limited, a
conservative approach to handling based on the known hazards of structurally similar
compounds is essential for ensuring laboratory safety. Researchers, scientists, and drug
development professionals must utilize appropriate personal protective equipment, adhere to
strict engineering controls, and follow established safe handling procedures. In the absence of
comprehensive data, treating this compound with a high degree of caution is the most
responsible course of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Nitro-1H-indazole-3-carbonitrile: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632264#5-nitro-1h-indazole-3-carbonitrile-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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